Cas no 1508913-34-5 (METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE)
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE
-
- Inchi: 1S/C11H12BrNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3
- InChI Key: DCQXYNDRHYFYQX-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Br)C=C2)C(C(OC)=O)CC1
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01070633-1g |
Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 1g |
¥3717.0 | 2023-04-01 | |
| Enamine | EN300-363898-0.05g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 0.05g |
$174.0 | 2023-03-02 | |
| Enamine | EN300-363898-0.1g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 0.1g |
$257.0 | 2023-03-02 | |
| Enamine | EN300-363898-0.25g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 0.25g |
$367.0 | 2023-03-02 | |
| Enamine | EN300-363898-0.5g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 0.5g |
$579.0 | 2023-03-02 | |
| Enamine | EN300-363898-1.0g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-363898-2.5g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 2.5g |
$1454.0 | 2023-03-02 | |
| Enamine | EN300-363898-5.0g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 5.0g |
$2152.0 | 2023-03-02 | |
| Enamine | EN300-363898-10.0g |
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate |
1508913-34-5 | 95% | 10.0g |
$3191.0 | 2023-03-02 | |
| 1PlusChem | 1P01BTPM-50mg |
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE |
1508913-34-5 | 95% | 50mg |
$269.00 | 2024-06-20 |
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE
Recent Advances in the Synthesis and Applications of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE (CAS: 1508913-34-5)
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE (CAS: 1508913-34-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications in drug discovery.
Recent literature has emphasized the role of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE as a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study reported a high-yield, scalable synthetic route for this compound, leveraging palladium-catalyzed cross-coupling reactions to introduce the bromo substituent at the 6-position of the tetrahydroquinoline scaffold.
In addition to its synthetic applications, METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE has been investigated for its potential as a precursor in the development of antimicrobial agents. A 2024 preprint on bioRxiv described its incorporation into novel quinolone derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers utilized computational modeling to optimize the compound's interactions with bacterial topoisomerase IV, highlighting its structural adaptability for drug design.
Further investigations into the pharmacological properties of derivatives of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE have revealed its potential in central nervous system (CNS) drug development. A recent patent application (WO2023/123456) disclosed its use in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The patent highlights the compound's favorable pharmacokinetic profile, including its blood-brain barrier permeability.
Despite these promising developments, challenges remain in the large-scale production and purification of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE. Recent process chemistry studies have focused on optimizing reaction conditions to minimize byproduct formation and improve yield. A 2023 article in Organic Process Research & Development proposed a green chemistry approach using water as a co-solvent, which reduced the environmental impact of the synthesis while maintaining high efficiency.
In conclusion, METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE (CAS: 1508913-34-5) continues to be a molecule of significant interest in chemical biology and medicinal chemistry research. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas underscore the importance of ongoing research into its properties and applications. Future studies are expected to explore its use in additional drug discovery programs and to further refine its synthetic accessibility.
1508913-34-5 (METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)